Cas no 10581-37-0 (()-α,α,4-trimethylcyclohex-3-ene-1-methyl acetate)

• Product Name: ()-α,α,4-trimethylcyclohex-3-ene-1-methyl acetate
• CAS No: 10581-37-0
• MF: C₁₂H₂₀O₂
• MW: 196.286004066467
• CID: 1161227
• Update Time: 2025-04-20

()-α,α,4-trimethylcyclohex-3-ene-1-methyl acetate Chemical and Physical Properties

Names and Identifiers

• 4-methyl-1-(propan-2-yl)cyclohex-2-en-1-yl acetate
• 2-(4-methylcyclohex-3-en-1-yl)propan-2-yl acetate
• ()-&#x3B1
• ,&#x3B1
• ,4-trimethylcyclohex-3-ene-1-methyl acetate
• ()-α,α,4-trimethylcyclohex-3-ene-1-methyl acetate

• Inchi： 1S/C12H20O2/c1-9-5-7-11(8-6-9)12(3,4)14-10(2)13/h5,11H,6-8H2,1-4H3
• InChI Key： IGODOXYLBBXFDW-UHFFFAOYSA-N
• SMILES： CC(OC(C1CC=C(C)CC1)(C)C)=O

Computed Properties

• Exact Mass: 196.1464
• Monoisotopic Mass: 196.146
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3A^2

Experimental Properties

• Color/Form: Clear liquid
• Density: 0.962
• Boiling Point: 210 - 220 C
• Flash Point: 97 C
• Refractive Index: 1.467
• PSA: 26.3
• LogP: 3.07450

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Menthane monoterpenoids
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